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Compound of Interest

Compound Name: Benzyl 2-bromopropanoate

Cat. No.: B126160

. Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Benzyl 2-bromopropanoate (CAS No. 3017-53-6). Adherence to these procedures is critical
to ensure personnel safety, environmental protection, and regulatory compliance. Benzyl 2-
bromopropanoate is a halogenated organic compound classified with specific hazards that
necessitate careful handling and disposal.

Key Chemical and Physical Properties

A comprehensive understanding of the chemical's properties is fundamental to safe handling.
The following table summarizes the available quantitative data for Benzyl 2-

bromopropanoate.
Property Value Reference
Molecular Formula C10H11BrO2 [1]
Molecular Weight 243.10 g/mol [1112]
Density 1.410 g/cm3 (Predicted) [2]
Boiling Point 139-141 °C [2]
Flash Point Not available
Acute Toxicity (LD50/LC50) Not available [3]
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Hazard Identification and Safety Precautions

Benzyl 2-bromopropanoate is classified with the following hazards according to the Globally
Harmonized System (GHS):

o Skin Irritation (Category 2): Causes skin irritation.[1][3]

e Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][3]
o Respiratory Irritation (Category 3): May cause respiratory irritation.[3]

o Skin Sensitization (Category 1): May cause an allergic skin reaction.[1]

e Hazardous to the Aquatic Environment (Acute Hazard, Category 1): Very toxic to aquatic life.

[1]

Immediate Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[3]

o Ventilation: Handle Benzyl 2-bromopropanoate in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of vapors.[3]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[3]

o Spill Response: In case of a spill, absorb the material with an inert absorbent (e.g.,
vermiculite, dry sand) and place it in a sealed, properly labeled container for disposal. Do not
allow the chemical to enter drains or waterways.[3]

Detailed Disposal Protocol

The following step-by-step protocol outlines the proper disposal procedure for Benzyl 2-
bromopropanoate.

1. Waste Segregation:

» Benzyl 2-bromopropanoate is a halogenated organic compound.
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It must be collected in a designated, separate waste container for halogenated organic
waste.

» Do not mix with non-halogenated organic waste, aqueous waste, or any other incompatible
chemicals.

2. Container Selection and Labeling:

e Use a chemically compatible container, such as a high-density polyethylene (HDPE) or glass
bottle, with a secure screw cap.

e The container must be in good condition and free from contamination.

e As soon as the first drop of waste is added, label the container clearly with:

e "Hazardous Waste"

e "Benzyl 2-bromopropanoate”

» The approximate concentration and volume.

e The associated hazard symbols (e.g., irritant, environmentally hazardous).

3. Waste Accumulation:

» Store the waste container in a designated satellite accumulation area within the laboratory.
o Keep the container tightly closed when not in use.
e Ensure secondary containment is in place to capture any potential leaks.

4. Final Disposal:

¢ Once the container is full or is no longer needed, arrange for its disposal through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company.

o Follow all institutional, local, and national regulations for hazardous waste disposal.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Benzyl
2-bromopropanoate.
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Disposal Workflow for Benzyl 2-bromopropanoate

Start: Have Benzyl
2-bromopropanoate Waste?

Yes No (Re-evaluate Waste Stream) Yes No

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles
- Lab coat

Is it a Halogenated
Organic Compound?

Collect in a Designated,
Labeled Halogenated
Waste Container

Is Container Properly Labeled
and Securely Closed?

Correctly Label and
Seal the Container

Store in a Designated
Satellite Accumulation Area
with Secondary Containment

Arrange for Disposal via
EHS or Licensed Contractor

End: Waste Properly Managed

Click to download full resolution via product page

Caption: Disposal workflow for Benzyl 2-bromopropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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